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Compound of Interest

Compound Name: Isobutyldimethoxymethylsilane

Cat. No.: B096940 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Isobutyldimethoxymethylsilane (CAS

18293-82-8) is not readily available. This guidance is based on the safety information for the

closely related compound, Isobutyltrimethoxysilane (CAS 18395-30-7). Users should treat this

information as a baseline and consult their institution's Environmental Health and Safety (EHS)

department for a comprehensive risk assessment before handling this chemical.

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and operational and disposal plans for researchers, scientists, and drug

development professionals handling Isobutyldimethoxymethylsilane. Adherence to these

procedures is critical for ensuring laboratory safety and regulatory compliance.

Immediate Safety and Hazard Information
Based on data for the related compound Isobutyltrimethoxysilane, this chemical should be

regarded as a flammable liquid and vapor that causes skin and eye irritation.[1] All handling

procedures must be designed to mitigate these risks.

Key Hazards:

Flammability: Vapors may form explosive mixtures with air and can travel to an ignition

source and flash back.[1]

Skin and Eye Irritation: Direct contact can cause irritation.[1]
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Inhalation: May cause drowsiness or dizziness.[1]

Personal Protective Equipment (PPE) Plan
The selection of appropriate PPE is the first line of defense against exposure. The following

table summarizes the recommended PPE for various handling scenarios.
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Scenario
Respiratory

Protection

Eye and Face

Protection
Hand Protection

Body and Skin

Protection

Routine

Laboratory Use

(Small Quantities

in a Fume Hood)

Not typically

required if

handled within a

certified chemical

fume hood.

ANSI-approved

safety glasses

with side shields

or chemical

splash goggles.

[2]

Chemical-

resistant gloves

(e.g., nitrile,

minimum 4mil

thickness).[3]

Double-gloving is

recommended.

[2]

Flame-resistant

lab coat, long

pants, and

closed-toe

shoes.[3][4]

Handling Larger

Volumes (>1

Liter)

A NIOSH-

approved

respirator may

be required if not

handled in a

fume hood.

Consult your

EHS department.

[2]

Chemical splash

goggles and a

face shield.[3]

Heavy-duty

chemical-

resistant gloves

(e.g., butyl

rubber) over

inner nitrile

gloves.[2]

Flame-resistant

lab coat and a

chemical-

resistant apron.

[3]

Spill Cleanup

Air-purifying

respirator with

appropriate

cartridges for

organic vapors.

Chemical splash

goggles and a

face shield.

Heavy-duty

chemical-

resistant gloves

(e.g., butyl

rubber).

Chemical-

resistant

coveralls or suit.

Chemical-

resistant boots.

[5][6]

Emergency

Response (Fire)

Self-contained

breathing

apparatus

(SCBA) with a

full facepiece.

Full facepiece of

SCBA.

Fire-resistant

gloves.

Full fire-

protective gear.

Operational and Disposal Plans
Engineering Controls and Safe Handling Protocol

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.ehs.washington.edu/system/files/resources/flammableliquids.docx
https://ehs.yale.edu/sites/default/files/files/flammable-liquid-sop.pdf
https://www.ehs.washington.edu/system/files/resources/flammableliquids.docx
https://ehs.yale.edu/sites/default/files/files/flammable-liquid-sop.pdf
https://www.cmu.edu/ehs/Laboratory-Safety/chemical-safety/documents/ehs-guideline---flammable-and-combustible-liquids.pdf
https://www.ehs.washington.edu/system/files/resources/flammableliquids.docx
https://ehs.yale.edu/sites/default/files/files/flammable-liquid-sop.pdf
https://www.ehs.washington.edu/system/files/resources/flammableliquids.docx
https://ehs.yale.edu/sites/default/files/files/flammable-liquid-sop.pdf
https://blog.storemasta.com.au/examples-of-ppe-for-various-dangerous-goods-classes
https://www.respirex.com/en/products/products-by-application/chemical-industry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proper engineering controls are essential to minimize exposure and fire risk.

Experimental Workflow:

Preparation

Handling

Post-Handling

Disposal

Consult SDS and Conduct Risk Assessment

Inspect and Don Appropriate PPE

Verify Chemical Fume Hood Certification

Work Within Fume Hood

Begin Experiment

Ground and Bond Containers When Transferring

Use Non-Sparking Tools

Keep Away from Ignition Sources

Tightly Seal Containers

End Experiment

Decontaminate Work Area

Doff and Dispose of Contaminated PPE

Segregate Hazardous Waste

Label Waste Container Correctly

Store in Designated Waste Area

Arrange for Professional Disposal
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Safe Handling and Disposal Workflow for Isobutyldimethoxymethylsilane.

Step-by-Step Handling Procedure:

Preparation:

Always work in a well-ventilated area, preferably within a certified chemical fume hood.[3]

[7]

Ensure a safety shower and eyewash station are readily accessible.

Remove all potential ignition sources, such as open flames, hot plates, and non-

intrinsically safe electrical equipment.[7][8]

Use non-sparking tools and ensure all metal containers are grounded and bonded during

transfer to prevent static discharge.[4][8]

During Use:

Wear the appropriate PPE as detailed in the table above.

Handle the chemical away from incompatible materials like strong oxidizing agents.[4]

Keep containers tightly closed when not in use.[2]

Emergency Procedures:

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area

with plenty of water for at least 15 minutes.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also

under the eyelids. Seek medical attention.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[1]
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Spill: For small spills within a fume hood, use an inert absorbent material. For larger spills,

evacuate the area and contact your institution's EHS department immediately.[3]

Disposal Plan
All waste containing Isobutyldimethoxymethylsilane must be treated as hazardous waste.

Do not dispose of it down the drain or in regular trash.

Step-by-Step Disposal Procedure:

Waste Collection:

Collect all liquid waste, including unused product and solutions, in a designated, properly

labeled, and sealed hazardous waste container.

Collect all contaminated solid materials, such as gloves, absorbent pads, and pipette tips,

in a separate, clearly labeled hazardous waste container.[9]

Container Labeling:

Label all waste containers clearly with "Hazardous Waste," the chemical name

("Isobutyldimethoxymethylsilane"), and the associated hazards (Flammable, Irritant).

Storage:

Store waste containers in a designated, well-ventilated, and secure hazardous waste

accumulation area, away from ignition sources and incompatible materials.

Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS

department or a licensed hazardous waste disposal contractor.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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